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A Comparative Dosimetry Guide: 106Ru/106Rh vs. 1251 Plaques in Ophthalmic Brachytherapy

Ophthalmic brachytherapy is a highly effective, eye-preserving treatment for intraocular tumors
such as uveal melanoma and retinoblastoma.[1][2] This technique involves placing a
radioactive source, or plaque, on the scleral surface adjacent to the tumor. Among the most
commonly used radionuclides for this purpose are Ruthenium-106/Rhodium-106
(106Ru/106RhN) and lodine-125 (125I).[3][4] The choice between these isotopes is critical and
depends on various factors, including tumor size, location, and desired dosimetric
characteristics.[5]

This guide provides an objective comparison of 106Ru/106Rh and 125I plaques, focusing on
their dosimetric properties, supported by experimental data. It is intended for researchers,
scientists, and professionals in drug development to aid in understanding the nuances of these

treatment modalities.

Physical and Radiobiological Properties
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The fundamental differences in the radiation emitted by 106Ru/106Rh and 1251 are central to

their distinct dosimetric profiles and clinical applications. 106Ru/106Rh is a beta (3) emitter,

while 125l is a gamma (y) emitter.[6] This leads to significant variations in tissue penetration,

dose distribution, and radiation safety considerations.[6][7]

Property

106Ru/106Rh Plaque

1251 Plaque

Parent Isotope

Ruthenium-106 (106Ru)

lodine-125 (125I)

Half-life

374 days|[8]

59.4 days[7]

Radiation Type

Beta (B) particles (from 106Rh
daughter)[4][6]

Low-energy Gamma (y) rays[6]

Max. Beta Energy 3.54 MeV[8] N/A
Avg. Photon Energy N/A 28 keV
Plague Thickness ~1.0 mm[6][8] ~4.5 mm|[6]

Shielding

Backing absorbs ~95% of beta

radiation[8]

Encapsulated seeds within a

plaque[6]

Reusability

Yes, can be used multiple

times within a year[8]

Single-use (seeds loaded for

each patient)

Dosimetric Comparison

The primary distinction in dosimetry lies in the penetration depth of the radiation. The beta
particles from 106Ru/106Rh have a limited range, resulting in a steep dose fall-off, whereas the

gamma rays from 125I penetrate deeper into tissue.[4][6] This characteristic makes

106Ru/106Rh particularly suitable for smaller, shallower tumors, as it can spare deeper healthy

structures from high radiation doses.[9][10]

Dose to Critical Structures (for Tumors < 5mm)

A retrospective, double-planning study on 26 patients with choroidal melanomas (< 5 mm thick)

prescribed a dose of 85 Gy to the tumor apex to compare the theoretical dose delivered to

critical ocular structures. The results highlighted the sparing potential of 106Ru plaques for

certain tissues.[9]
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Structure Mean Dose Reduction with 106Ru vs. 125I
Lens 89% less[6][9]
Optic Disc 53% less[6][9]
Macula 18% less[6][9]

Outer Sclera

Dose is greater with 106Ru[7][9]

Dose Distribution and Depth Penetration

The rapid dose fall-off of 106Ru/106Rh is advantageous for thin tumors but limits its
effectiveness for thicker lesions. For 106Ru/106Rh, the dose decreases to about 10% of its
maximum value at a depth of 7.19 mm.[7] In contrast, 125l provides a more gradual dose

decrease, making it suitable for larger tumors.[5] However, this deeper penetration increases

the dose to surrounding healthy tissues.[6]

Isotope Dose Characteristic Finding
High dose on the sclera
106Ru/106Rh Scleral Dose surface due to the nature of

beta emission.[7]

Apex Dose (Thick Tumors)

For tumors > 5-6 mm, can
result in a low dose to the

tumor apex.[4][6]

125l

Dose to Lens

Results in significantly higher
doses to the crystalline lens
compared to 106Ru.[7]

Dose Outside Tumor

Dose distributions show an
increased dose outside the

target tumor volume.[6][9]

Clinical Applications and Outcomes
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The choice of isotope directly impacts clinical strategy. 106Ru plaques are often preferred for
tumors with an apical height of up to 5-7 mm.[4][8] For thicker tumors, 125I is generally favored
due to its superior penetration.[5]

Outcome 106Ru/106Rh 125l
) ) Generally used for medium-to-
Optimal Tumor Height < 5to 7 mm[4][5][8]
large tumors.[11]
High rates of local control for Control rate of ~95% in the first

Local Tumor Control o ,
indicated tumor sizes.[4] 10 years.[12]

One study reported 5-year )
A comparative study showed a
recurrence of 11%.[12]
Recurrence Rate _ 5-year recurrence rate of 4%.
Another cited 14.7% at 48 [12]

months.[12]

o ) Higher potential for radiation-
Radiation retinopathy and )
o induced damage to healthy
Common Complications cataracts are the most
structures deep to the tumor.

[6]

common complications.[12]

Experimental Protocols for Dosimetry

Accurate dosimetry is crucial for effective treatment planning. The steep dose gradients of
these sources, especially 106Ru/106Rh, make measurement challenging.[1][13] The two
primary methods for dosimetric analysis are Monte Carlo simulations and experimental
measurements with detectors like radiochromic film.

Protocol 1: Monte Carlo Simulation

This computational method is used to calculate absorbed dose distributions by simulating the
transport of radiation.

e Modeling: A voxel-based computational model of the eye and surrounding structures is
created.[7]

e Plague Simulation: The specific geometry and materials of the 106Ru/106Rh or 125l plaque
are defined and positioned on the sclera in the model.[7][14]
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Code Execution: A Monte Carlo code, such as PENELOPE or Geant4, is used to simulate
the decay of the radioisotope and the transport of millions of particles (electrons or photons).
[11[7][15]

Dose Calculation: The code calculates the energy deposited in each voxel of the model.

Data Analysis: The results are used to generate depth-dose curves and 2D/3D isodose
distributions, providing a comprehensive dosimetric map.[7]

Protocol 2: Radiochromic Film Dosimetry

This experimental method provides high-resolution 2D dose measurements.

Phantom Setup: An experimental setup is developed using a water or solid water phantom
that allows for precise positioning of the plague and the film.[2][13]

Film Preparation: EBT3 radiochromic film, which changes color upon exposure to radiation,
is cut and placed at specific depths and orientations relative to the plaque axis.[13][15]

Irradiation: The plaque is placed in contact with the phantom, and the film is irradiated for a
precisely controlled duration.[2]

Scanning: After a post-irradiation waiting period (typically 24 hours), the film is scanned
using a high-resolution flatbed scanner.[2]

Data Conversion & Analysis: Specialized software (e.g., FiImQA Pro) is used to convert the
scanned image's pixel values into a 2D map of absorbed dose, often using a triple-channel
dosimetry method to improve accuracy.[13] The measured dose distributions are then
compared with Monte Carlo simulations or manufacturer data.[13]

Visualized Workflows and Concepts

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/312578357_Improvements_to_the_dosimetry_of_106Ru106Rh_ophthalmic_plaques_Monte_Carlo_simulations_and_radiochromic_film_measurements
https://www.scielo.br/j/rb/a/WB4PqLNt7P8sx7sKdSJm8kK/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10440413/
https://www.scielo.br/j/rb/a/WB4PqLNt7P8sx7sKdSJm8kK/?format=pdf&lang=en
https://www.mdpi.com/2075-4426/12/5/723
https://www.researchgate.net/publication/322930912_Absorbed_dose_distributions_from_ophthalmic_106Ru106Rh_plaques_measured_in_water_with_radiochromic_film
https://www.researchgate.net/publication/322930912_Absorbed_dose_distributions_from_ophthalmic_106Ru106Rh_plaques_measured_in_water_with_radiochromic_film
https://pmc.ncbi.nlm.nih.gov/articles/PMC10440413/
https://www.mdpi.com/2075-4426/12/5/723
https://www.mdpi.com/2075-4426/12/5/723
https://www.researchgate.net/publication/322930912_Absorbed_dose_distributions_from_ophthalmic_106Ru106Rh_plaques_measured_in_water_with_radiochromic_film
https://www.researchgate.net/publication/322930912_Absorbed_dose_distributions_from_ophthalmic_106Ru106Rh_plaques_measured_in_water_with_radiochromic_film
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

106Ru/106Rh Decay 1251 Decay

Electron Capture
(T2 =59.4 d)
Therapeutic y-rays

e i, S5

B- decay

TY = 374 d)

High-Energy - decay
(Therapeutic Radiation)
(T% =305s)

o atdam, bl 35

Click to download full resolution via product page

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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